Cas no 1417636-59-9 (2-(pyridin-4-yl)morpholine dihydrochloride)

• Product Name: 2-(pyridin-4-yl)morpholine dihydrochloride
• CAS No: 1417636-59-9
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 5179830
• PubChem ID: 71692420
• Update Time: 2025-06-30

2-(pyridin-4-yl)morpholine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-4-yl)morpholine dihydrochloride
• Morpholine,2-(4-pyridinyl)-,dihydrochloride
• 2-(Pyridin-4-yl)morpholine hydrochloride
• AKOS016352709
• 1417636-59-9
• 2-pyridin-4-ylmorpholine;dihydrochloride
• WS-01147
• D85603
• SY328518
• 2-(4-Pyridyl)morpholine Dihydrochloride
• 2-(4-PYRIDINYL)MORPHOLINE DIHYDROCHLORIDE
• MFCD26593661

• Inchi： 1S/C9H12N2O.ClH/c1-3-10-4-2-8(1)9-7-11-5-6-12-9;/h1-4,9,11H,5-7H2;1H
• InChI Key： YTCSOQLXTOTJHA-UHFFFAOYSA-N
• SMILES： C1(C2OCCNC2)=CC=NC=C1.Cl

Computed Properties

• Exact Mass: 236.0483185g/mol
• Monoisotopic Mass: 236.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(pyridin-4-yl)morpholine dihydrochloride

Comprehensive Overview of 2-(pyridin-4-yl)morpholine dihydrochloride (CAS No. 1417636-59-9): Properties, Applications, and Research Insights

2-(pyridin-4-yl)morpholine dihydrochloride (CAS No. 1417636-59-9) is a chemically significant compound that has garnered attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a pyridine ring with a morpholine moiety, forming a versatile scaffold for drug discovery. Its dihydrochloride salt form enhances solubility, making it particularly valuable in medicinal chemistry and high-throughput screening applications. Researchers frequently explore derivatives of this compound for their potential in modulating enzyme inhibition and receptor binding, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 2-(pyridin-4-yl)morpholine dihydrochloride has surged, driven by their role in designing small-molecule inhibitors for diseases such as cancer and neurodegenerative disorders. The compound's pyridine-morpholine hybrid structure is often highlighted in structure-activity relationship (SAR) studies, addressing common search queries like "how to improve drug bioavailability" or "scaffolds for kinase inhibitors." Its relevance in AI-driven drug design further amplifies its appeal, as computational models increasingly prioritize fragments with balanced lipophilicity and hydrogen-bonding capacity.

From a synthetic perspective, 1417636-59-9 serves as a key intermediate in multi-step organic syntheses. Laboratories leverage its dual functional groups for N-alkylation or cross-coupling reactions, topics frequently searched in academic and industrial chemistry forums. The compound's stability under physiological conditions also makes it a candidate for pro-drug development, a hotspot in precision medicine discussions. Notably, patents involving 2-(pyridin-4-yl)morpholine derivatives often cite applications in G-protein-coupled receptor (GPCR) modulation, reflecting industry trends toward next-generation therapeutics.

Environmental and safety profiles of CAS 1417636-59-9 align with green chemistry principles, as it avoids heavy metals or persistent toxic residues. This aspect resonates with growing searches for "sustainable synthetic routes" and "eco-friendly pharmaceuticals." Analytical methods such as HPLC-MS and NMR spectroscopy are typically employed to characterize its purity, addressing quality control concerns prevalent in pharmaceutical manufacturing workflows. Furthermore, the compound's compatibility with automated synthesis platforms positions it favorably for combinatorial chemistry libraries, a recurring theme in drug discovery publications.

Emerging studies suggest potential applications of 2-(pyridin-4-yl)morpholine dihydrochloride in epigenetic research, particularly in modulating histone deacetylase (HDAC) activity. Such findings correlate with rising interest in "epigenetic drug targets" across scientific databases. The compound's cationic nature in aqueous solutions also prompts investigations into its membrane permeability, a critical parameter in blood-brain barrier penetration studies—a frequently searched topic in central nervous system (CNS) drug development circles.

In summary, 2-(pyridin-4-yl)morpholine dihydrochloride (CAS No. 1417636-59-9) exemplifies the intersection of chemical innovation and therapeutic potential. Its adaptability across hit-to-lead optimization stages and alignment with computational chemistry trends ensure sustained relevance in both academic and industrial research landscapes. As the scientific community continues to explore multi-target-directed ligands, this compound remains a promising candidate for addressing complex polypharmacology challenges.